Cas no 2227706-96-7 ((3R)-3-cycloheptyl-3-hydroxypropanoic acid)

• Product Name: (3R)-3-cycloheptyl-3-hydroxypropanoic acid
• CAS No: 2227706-96-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5965542
• PubChem ID: 165715359
• Update Time: 2025-10-24

(3R)-3-cycloheptyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-cycloheptyl-3-hydroxypropanoic acid
• 2227706-96-7
• EN300-1762958

• Inchi： 1S/C10H18O3/c11-9(7-10(12)13)8-5-3-1-2-4-6-8/h8-9,11H,1-7H2,(H,12,13)/t9-/m1/s1
• InChI Key： SZYMHLFZNYERQT-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1CCCCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-cycloheptyl-3-hydroxypropanoic acid

Recent Advances in the Study of (3R)-3-cycloheptyl-3-hydroxypropanoic acid (CAS: 2227706-96-7)

The compound (3R)-3-cycloheptyl-3-hydroxypropanoic acid (CAS: 2227706-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative is of particular interest due to its potential applications in drug development, especially as a building block for more complex molecules with therapeutic properties. The unique cycloheptyl ring structure combined with the hydroxypropanoic acid moiety offers distinct chemical properties that make it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of (3R)-3-cycloheptyl-3-hydroxypropanoic acid, aiming to improve yield and enantiomeric purity. One notable approach involves asymmetric catalytic hydrogenation, which has shown promising results in producing the desired enantiomer with high selectivity. Researchers have also explored enzymatic methods, leveraging the specificity of certain enzymes to achieve high-purity (3R)-3-cycloheptyl-3-hydroxypropanoic acid, which is critical for its application in chiral drug synthesis.

In addition to synthetic advancements, the biological activity of (3R)-3-cycloheptyl-3-hydroxypropanoic acid has been a subject of investigation. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings open up potential avenues for its use in developing anti-inflammatory agents. Furthermore, its structural similarity to certain fatty acid derivatives hints at possible applications in metabolic disorder treatments, although more extensive in vivo studies are required to validate these hypotheses.

The pharmaceutical industry has also shown interest in (3R)-3-cycloheptyl-3-hydroxypropanoic acid as a precursor for more complex drug molecules. Its chiral center and functional groups make it a versatile intermediate in the synthesis of bioactive compounds. Recent patent filings indicate that several pharmaceutical companies are exploring its use in proprietary drug formulations, particularly in areas such as oncology and neurology. These developments underscore the compound's growing importance in drug discovery pipelines.

Despite these promising developments, challenges remain in the large-scale production and application of (3R)-3-cycloheptyl-3-hydroxypropanoic acid. Issues such as cost-effective synthesis, stability under various conditions, and precise biological targeting need to be addressed. Future research directions may include the development of novel synthetic routes, detailed pharmacokinetic studies, and exploration of its mechanism of action at the molecular level. Collaborative efforts between academic researchers and industry partners will be crucial in overcoming these hurdles and fully realizing the potential of this interesting compound.